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Compound of Interest

Compound Name: WY-50295

Cat. No.: B15612453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of WY-50295, a

compound of interest for laboratory research. The following information is intended to guide

researchers in preparing stock solutions and working solutions for in vitro and in vivo studies.

Compound Information
Parameter Value

Compound Name WY-50295

CAS Number 138356-17-9

Chemical Formula C₂₁H₂₅N₃O₂

Molecular Weight 367.45 g/mol

Solubility Data
The solubility of WY-50295 in common laboratory solvents is summarized in the table below.

This data is essential for the preparation of stock solutions.
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Solvent Solubility

Dimethyl Sulfoxide (DMSO) ≥ 33.33 mg/mL (≥ 90.71 mM)

Ethanol < 1 mg/mL (insoluble)

Water < 1 mg/mL (insoluble)

Note: It is recommended to warm the solution to 37°C and sonicate to enhance dissolution in

DMSO.

Experimental Protocols
Preparation of Stock Solutions for In Vitro Experiments
Objective: To prepare a high-concentration stock solution of WY-50295 in DMSO for

subsequent dilution in cell culture media.

Materials:

WY-50295 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or incubator at 37°C

Sonicator

Protocol:

Weighing: Accurately weigh the desired amount of WY-50295 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., 10 mM).
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Dissolution:

Vortex the solution for 1-2 minutes.

Incubate the tube at 37°C for 10-15 minutes to aid dissolution.

Sonicate the solution for 5-10 minutes until the compound is completely dissolved.

Sterilization: Filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile

tube.

Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to

avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for Cell-Based Assays
Objective: To dilute the DMSO stock solution of WY-50295 into an appropriate aqueous buffer

or cell culture medium for treating cells.

Materials:

WY-50295 stock solution (in DMSO)

Pre-warmed cell culture medium or desired aqueous buffer

Sterile tubes

Protocol:

Thawing: Thaw a single-use aliquot of the WY-50295 DMSO stock solution at room

temperature.

Serial Dilution: Perform a serial dilution of the stock solution with the pre-warmed cell culture

medium to achieve the final desired working concentration.

Important: To avoid precipitation, ensure that the final concentration of DMSO in the cell

culture medium is low (typically ≤ 0.5%).

Mixing: Gently mix the working solution by pipetting or inverting the tube.
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Application: Immediately add the working solution to the cell cultures.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for preparing and using WY-50295
solutions in a laboratory setting.
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Solution Preparation

Experimental Application
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Caption: Workflow for WY-50295 solution preparation and use.
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Signaling Pathway Context
While the specific signaling pathway of WY-50295 is not detailed here, the diagram below

represents a generic kinase signaling cascade, a common target for small molecule inhibitors.

This illustrates a potential experimental context for using WY-50295.
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Caption: Hypothetical inhibition of a kinase signaling pathway by WY-50295.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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